Cas no 19143-87-4 (GIBBERELLIN A20)
GIBBERELLIN A20 structure
GIBBERELLIN A20 Properties
Names and Identifiers
-
- GIBBERELLIN A20
- GA20
- OXFPYCSNYOFUCH-JDDCXUNYSA-N
- 4aα,7-Dihydroxy-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid 1,4a-lactone
- (1R,4aR,4bR,7S,9aS,10S,10aR)-7-hydroxy-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
- (1R,2R,5S,8S,9S,10R,11R)-5-Hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid
- 7alpha-hydroxy-1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
- CHEBI:27742
- Gibberellin 20
- Gibbane-1,10-dicarboxylic acid, 4a,7-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,4aalpha,4bbeta,10beta)-
- (1R,2R,5S,8S,9S,10R,11R)-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.1(5,8).0(1,10).0(2,8)]heptadecane-9-carboxylic acid
- 19143-87-4
- Q27103295
- Gibberellin A20
- +Expand
-
- OXFPYCSNYOFUCH-KQBHUUJHSA-N
- InChI=1S/C19H24O5/c1-10-8-17-9-18(10,23)7-4-11(17)19-6-3-5-16(2,15(22)24-19)13(19)12(17)14(20)21/h11-13,23H,1,3-9H2,2H3,(H,20,21)/t11-,12-,13-,16-,17+,18+,19-/m1/s1
- C[C@@]12CCC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@](C4)(C(=C)C5)O)C(=O)O)OC2=O
Computed Properties
- 332.16237386g/mol
- 2
- 5
- 1
- 332.16237386g/mol
- 24
- 700
- 0
- 7
- 0
- 0
- 0
- 1
- 1.2
- 83.8Ų
Experimental Properties
- 570.5±50.0 °C at 760 mmHg
- 0.0±3.6 mmHg at 25°C
- 209.0±23.6 °C
- 1.4±0.1 g/cm3
GIBBERELLIN A20 Related Literature
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Xiao Sun,Yan Zheng,Lixia Tian,Yujing Miao,Tiexin Zeng,Yuan Jiang,Jin Pei,Bashir Ahmad,Linfang Huang RSC Adv. 2021 11 27226
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2. Fungal products. Part XVI. Conversion of isosteviol and steviol acetate into gibberellin analogues by mutant B1–41a of Gibberella fujikuroi and the preparation of [3H]gibberellin A20John R. Bearder,Valerie M. Frydman,Paul Gaskin,Jake MacMillan,Colin M. Wels,Bernard O. Phinney J. Chem. Soc. Perkin Trans. 1 1976 173
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Alan Crozier,David R. Reeve,Anthony J. M. Garrett,G. P. Nason Anal. Proc. 1992 29 422
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4. DiterpenoidsJ. R. Hanson Nat. Prod. Rep. 1984 1 533
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D. V. Banthorpe,S. A. Branch Nat. Prod. Rep. 1985 2 513
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Pankaj Attri,Kazunori Koga,Takamasa Okumura,Nozomi Takeuchi,Masaharu Shiratani RSC Adv. 2021 11 28521
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7. Partial synthesis of gibberellin A9 and [3α- and 3β-2H1]gibberellin A9; gibberellin A5 and [1β,3-2H2 and -3H2]gibberellin A5; and gibberellin A20 and [1β,3α-2H2 and -3H2]gibberellin A20Michael H. Beale,Paul Gaskin,Paul S. Kirkwood,Jake MacMillan J. Chem. Soc. Perkin Trans. 1 1980 885
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8. Partial synthesis of gibberellin A9 and [3α- and 3β-2H1]gibberellin A9; gibberellin A5 and [1β,3-2H2 and -3H2]gibberellin A5; and gibberellin A20 and [1β,3α-2H2 and -3H2]gibberellin A20Michael H. Beale,Paul Gaskin,Paul S. Kirkwood,Jake MacMillan J. Chem. Soc. Perkin Trans. 1 1980 885
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9. Index pages
19143-87-4 (GIBBERELLIN A20) Related Products
- 2202-01-9(1H-Benz[e]indene-6-propanoic acid,dodecahydro-6,9a,9b-trimethyl-7-[(1S)- 1-methylethenyl]-3-(tetrahydro-2-methyl-5- oxo-2-furanyl)-,(3S,3aR,5aR,6S,7R,9aR,- 9bR)-)
- 73483-88-2((4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one)
- 2112-08-5(Gibbane-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1a,4aa,4bb,10b)-)
- 545-97-1(gibberellin A1)
- 78259-50-4( )
- 19147-78-5(GIBBERELLIN A6)
- 561-56-8(GIBBERELLIN A5)
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